Cas no 2171952-89-7 (1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one
• CAS No: 2171952-89-7
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 6234893
• PubChem ID: 165532366
• Update Time: 2025-07-19

1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one
• 2171952-89-7
• EN300-1283377

• Inchi： 1S/C12H15ClO2/c1-8-6-9(4-5-10(8)13)7-11(14)12(2,3)15/h4-6,15H,7H2,1-3H3
• InChI Key： QOEYSLQSPAFEJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)(C)O)=O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one

Introduction to 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one (CAS No. 2171952-89-7)

The compound 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one, identified by the CAS number 2171952-89-7, is a structurally intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, encompassing a chlorinated aromatic ring and a hydroxyl-substituted ketone moiety, make it a promising candidate for further exploration in drug discovery and development.

At the core of its chemical identity lies the 4-chloro-3-methylphenyl group, which introduces both electronic and steric effects that can modulate the compound's interactions with biological targets. This aromatic ring system, combined with the 3-hydroxy-3-methylbutan-2-one backbone, provides a rich scaffold for molecular optimization. The presence of both hydroxyl and ketone functional groups suggests potential for diverse chemical reactions, including condensation, oxidation, and reduction processes, which are pivotal in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater precision. Studies indicate that the 4-chloro-3-methylphenyl moiety may enhance binding affinity to certain enzyme targets, while the hydroxyl group could influence metabolic stability. These insights are derived from high-throughput virtual screening (HTVS) campaigns, which have become an indispensable tool in modern drug discovery pipelines.

In vitro studies have begun to unravel the potential biological activities of 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one. Initial experiments suggest that it may exhibit modest inhibitory effects on specific kinases and transcription factors, making it a candidate for further investigation in oncology research. The chloro substituent, in particular, has been shown to enhance lipophilicity, a critical parameter for drug membrane permeability. This balance between lipophilicity and polarizability is often optimized in lead compounds to improve oral bioavailability.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes involve multi-step sequences that require careful control over reaction conditions to achieve high yields and purity. Recent publications highlight novel catalytic methods that have streamlined the preparation of aryl-substituted ketones, potentially reducing the environmental footprint of their production. Such innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

From a regulatory perspective, compounds like 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one must undergo rigorous safety and efficacy evaluations before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to assess toxicity profiles and pharmacological responses. The integration of machine learning algorithms into these processes has accelerated data analysis, allowing for more rapid identification of promising candidates.

The future direction of research on this compound may involve exploring its derivatives through structure-activity relationship (SAR) studies. By systematically modifying functional groups or substituents, researchers can fine-tune its biological profile for specific therapeutic applications. For instance, replacing the hydroxyl group with an amine or ester could open avenues for further derivatization into more complex molecules with enhanced pharmacological properties.

The role of analytical chemistry techniques cannot be overstated in characterizing compounds like 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide critical data for confirming molecular structure and purity. These tools are indispensable in ensuring that synthesized compounds meet the stringent standards required for preclinical and clinical investigations.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing our understanding of this compound's potential applications. Open science initiatives facilitate knowledge sharing through preprints and public databases, enabling researchers worldwide to contribute to and benefit from collective expertise. This collaborative ethos is essential for driving innovation in medicinal chemistry.

In conclusion, 1-(4-chloro-3-methylphenyl)-3-hydroxy-3-methylbutan-2-one (CAS No. 2171952-89-7) represents a fascinating subject of study with significant implications for drug development. Its unique structural features offer opportunities for designing molecules with tailored biological activities, while ongoing research continues to uncover new synthetic strategies and pharmacological insights. As the field progresses, this compound may emerge as a valuable tool in addressing unmet medical needs across various therapeutic areas.